Cas no 1341669-10-0 (3-(3-chlorophenyl)-2-formamidopropanoic acid)

• Product name: 3-(3-chlorophenyl)-2-formamidopropanoic acid
• CAS No: 1341669-10-0
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• MDL: MFCD19661103
• CID: 4590053
• PubChem ID: 64146796

3-(3-chlorophenyl)-2-formamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-2-formamidopropanoic acid

• MDL： MFCD19661103
• Inchi： 1S/C10H10ClNO3/c11-8-3-1-2-7(4-8)5-9(10(14)15)12-6-13/h1-4,6,9H,5H2,(H,12,13)(H,14,15)/t9-/m0/s1
• InChI Key： KIFYKKHRSGEPKV-VIFPVBQESA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC(Cl)=C1)NC=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3-chlorophenyl)-2-formamidopropanoic acid

Comprehensive Overview of 3-(3-Chlorophenyl)-2-Formamidopropanoic Acid (CAS No. 1341669-10-0)

3-(3-Chlorophenyl)-2-formamidopropanoic acid (CAS No. 1341669-10-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chlorophenyl and formamido functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C10H10ClNO3, offers versatile reactivity, making it valuable for drug discovery and development. Researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

The growing interest in 3-(3-chlorophenyl)-2-formamidopropanoic acid is reflected in its frequent appearance in scientific literature and patent filings. Its CAS number 1341669-10-0 is often searched alongside terms like "synthetic applications", "pharmacological properties", and "structural analogs". Recent studies highlight its role in modulating metabolic pathways, a hot topic in anti-diabetic and anti-inflammatory research. The compound’s chiral center also makes it a subject of interest for asymmetric synthesis, a field gaining traction due to the demand for enantiomerically pure drugs.

From a technical perspective, 3-(3-chlorophenyl)-2-formamidopropanoic acid exhibits notable solubility in polar solvents like DMSO and methanol, which is crucial for its formulation in in vitro assays. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and structural integrity. The compound’s stability under ambient conditions further enhances its utility in laboratory settings, addressing common concerns about compound degradation during storage.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for CAS 1341669-10-0, leveraging catalytic methods and biocatalysts. This aligns with the broader industry shift toward sustainable manufacturing, a priority for pharmaceutical companies aiming to reduce carbon footprints. Additionally, the compound’s potential as a building block for peptidomimetics has sparked interest in drug design circles, particularly for GPCR-targeted therapies.

For those sourcing 3-(3-chlorophenyl)-2-formamidopropanoic acid, quality benchmarks such as ≥98% purity and certified reference standards are essential. Suppliers often highlight its batch-to-batch consistency, a key factor for reproducibility in high-throughput screening. As the demand for custom synthesis grows, this compound is increasingly listed in catalogs of fine chemical vendors, accompanied by detailed technical data sheets.

Looking ahead, the applications of CAS 1341669-10-0 may expand into neuropharmacology and cancer research, given its structural resemblance to known neurotransmitter analogs and kinase inhibitors. Its integration into combinatorial chemistry libraries further underscores its relevance in modern drug discovery. With ongoing advancements in cheminformatics and AI-driven molecular modeling, this compound is poised to remain a focal point in medicinal chemistry innovation.